6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2,6-difluorobenzoate

• IUPAC Name: [6-[(1-methylimidazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2,6-difluorobenzoate
• InChI: InChI=1S/C17H12F2N2O4S/c1-21-6-5-20-17(21)26-9-10-7-13(22)14(8-24-10)25-16(23)15-11(18)3-2-4-12(15)19/h2-8H,9H2,1H3
• InChI Key: GMZZECVWXITELL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCC2=CC(=O)C(=CO2)OC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C17H12F2N2O4S
• Molecular Weight: 378.4 g/mol

Description

6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2,6-difluorobenzoate is a useful research compound. Its molecular formula is C17H12F2N2O4S and its molecular weight is 378.35. The purity is usually 95%.
BenchChem offers high-quality 6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2,6-difluorobenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2,6-difluorobenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Catalysis

Chemical compounds featuring imidazol, pyrazine, and pyran structures are frequently explored for their roles in organic synthesis and catalysis. For instance, research demonstrates the utility of imidazol-based compounds in cycloaddition reactions, revealing their potential in constructing complex molecular architectures (Katritzky et al., 1980). Such reactivity is indicative of the broader applicability of similar compounds in synthesizing heterocyclic structures, which are foundational in pharmaceuticals and agrochemicals.

Antioxidant and Antimicrobial Activities

Compounds with benzo[d]imidazole cores have been synthesized and evaluated for their antioxidant and antimicrobial activities, showing promising results against various pathogens (Bassyouni et al., 2012). This suggests that related compounds, including the one , may possess valuable biological properties worth exploring for potential therapeutic applications.

Materials Science

In materials science, heterocyclic compounds are investigated for their electronic and photophysical properties, which are crucial for designing advanced materials for electronics and photonics. The synthesis and self-assembly of fused heterocyclic assemblies, as explored in recent studies, highlight the significance of structural control in developing materials with desirable properties (Martynovskaya et al., 2022).

Supramolecular Chemistry

The formation of supramolecular structures through hydrogen bonding and other non-covalent interactions is a key area of research in chemistry. Studies on multi-component molecular solids involving heterocycles emphasize the role of weak intermolecular interactions in constructing complex supramolecular architectures (Wang et al., 2014). Such insights are pertinent to the development of novel crystal engineering strategies and materials with tailored properties.